Cas no 67984-20-7 (3,3'-Dimethyl-2,2'-bithiophene)
67984-20-7 structure
Product Name:3,3'-Dimethyl-2,2'-bithiophene
CAS No:67984-20-7
MF:C10H10S2
MW:194.316400051117
MDL:MFCD03701312
CID:526027
PubChem ID:642334
Update Time:2025-04-19
3,3'-Dimethyl-2,2'-bithiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bithiophene,3,3'-dimethyl-
- 3,3'-Dimethyl-2,2'-bithiophene
- 3,3-DIMETHYL-2,2'-BITHIOPHENY
- 3,3'-Dimethyl-2,2'-bithiophenyl
- 3-methyl-2-(3-methylthiophen-2-yl)thiophene
- FT-0614023
- W-200481
- GEO-01159
- 3,3'-Dimethyl-[2,2']bithiophenyl
- 3,3'-dimethyl-2,2'-bithiophenyl, AldrichCPR
- 67984-20-7
- AKOS005258259
- InChI=1/C10H10S2/c1-7-3-5-11-9(7)10-8(2)4-6-12-10/h3-6H,1-2H
- DTXSID30349010
- SCHEMBL722595
- FS-5215
- CS-0165841
- 2,2'-bithiophene, 3,3'-dimethyl-
- MFCD03701312
- DB-424187
- STL557879
- BBL104065
-
- MDL： MFCD03701312
- Inchi： 1S/C10H10S2/c1-7-3-5-11-9(7)10-8(2)4-6-12-10/h3-6H,1-2H3
- InChI Key： JZAXSONNGUOWCS-UHFFFAOYSA-N
- SMILES： S1C=CC(C)=C1C1=C(C)C=CS1
Computed Properties
- Exact Mass: 194.02200
- Monoisotopic Mass: 194.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Color/Form: Not available
- Refractive Index: 1.618-1.62
- PSA: 56.48000
- LogP: 4.09340
- Solubility: Not available
3,3'-Dimethyl-2,2'-bithiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,3'-Dimethyl-2,2'-bithiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013542-1g |
3,3'-Dimethyl-2,2'-bithiophenyl |
67984-20-7 | >97% | 1g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 013542-5g |
3,3'-Dimethyl-2,2'-bithiophenyl |
67984-20-7 | >97% | 5g |
￡147.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM766-1g |
3,3'-Dimethyl-2,2'-bithiophene |
67984-20-7 | 98+% | 1g |
540.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM766-200mg |
3,3'-Dimethyl-2,2'-bithiophene |
67984-20-7 | 98+% | 200mg |
130.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WM766-50mg |
3,3'-Dimethyl-2,2'-bithiophene |
67984-20-7 | 98+% | 50mg |
57.0CNY | 2021-07-09 | |
| Chemenu | CM523919-5g |
3,3'-Dimethyl-6H,6'H-2,2'-bithiopyran |
67984-20-7 | 98% | 5g |
$143 | 2022-06-10 | |
| abcr | AB151703-1 g |
3,3'-Dimethyl-2,2'-bithiophenyl, 96%; . |
67984-20-7 | 96% | 1g |
€121.90 | 2023-05-09 | |
| abcr | AB151703-5 g |
3,3'-Dimethyl-2,2'-bithiophenyl, 96%; . |
67984-20-7 | 96% | 5g |
€325.00 | 2023-05-09 | |
| Matrix Scientific | 145109-5g |
3,3'-Dimethyl-2,2'-bithiophene, 95% |
67984-20-7 | 95% | 5g |
$916.00 | 2023-09-05 | |
| Matrix Scientific | 145109-25g |
3,3'-Dimethyl-2,2'-bithiophene, 95% |
67984-20-7 | 95% | 25g |
$2748.00 | 2023-09-05 |
3,3'-Dimethyl-2,2'-bithiophene Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
67984-20-7 (3,3'-Dimethyl-2,2'-bithiophene) Related Products
- 70654-36-3(2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI))
- 113386-76-8(3'-Methyl-2,2':5',2''-terthiophene)
- 100118-76-1(2,2'-Bithiophene, 3,3',4,4'-tetramethyl-)
- 113386-74-6(2,2'-Bithiophene, 3,4'-dimethyl-)
- 114224-82-7(2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-)
- 81294-15-7(3,3''-dimethyl-2,2',5',2''-terthiophene)
- 106032-18-2(2-thiophen-2-yl-3-thiophen-3-ylthiophene)
- 109967-94-4(2,2':5',2''-Terthiophene, 3,3',3''-trimethyl-)
- 89814-59-5(2,2':3',3''-Terthiophene, 5'-methyl-)
- 113386-73-5(2,2'-Bithiophene, 3-methyl-)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
